Cas no 88071-90-3 (Methyl 3-(Bromomethyl)-4-nitrobenzoate)

Methyl 3-(Bromomethyl)-4-nitrobenzoate structure
88071-90-3 structure
Product Name:Methyl 3-(Bromomethyl)-4-nitrobenzoate
CAS No:88071-90-3
MF:C9H8BrNO4
MW:274.068121910095
MDL:MFCD25968335
CID:646256
PubChem ID:10683691
Update Time:2025-04-19

Methyl 3-(Bromomethyl)-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(bromomethyl)-4-nitro-, methyl ester
    • methyl 3-(bromomethyl)-4-nitrobenzoate
    • methyl 3-bromomethyl-4-nitrobenzoate
    • 88071-90-3
    • MFCD25968335
    • FMYMKUZFDVJUIQ-UHFFFAOYSA-N
    • EN300-263099
    • Benzoic acid,3-(bromomethyl)-4-nitro-,methyl ester
    • methyl3-(bromomethyl)-4-nitrobenzoate
    • SCHEMBL2876988
    • DTXSID70443506
    • DB-417058
    • Methyl 3-(Bromomethyl)-4-nitrobenzoate
    • MDL： MFCD25968335
    • Inchi： 1S/C9H8BrNO4/c1-15-9(12)6-2-3-8(11(13)14)7(4-6)5-10/h2-4H,5H2,1H3
    • InChI Key： FMYMKUZFDVJUIQ-UHFFFAOYSA-N
    • SMILES： BrCC1C=C(C(=O)OC)C=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 272.96367g/mol
  • Monoisotopic Mass: 272.96367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 72.1Ų

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Methyl 3-(Bromomethyl)-4-nitrobenzoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:88071-90-3)Methyl 3-(Bromomethyl)-4-nitrobenzoate
Order Number:A940276
Stock Status:in Stock
Quantity:100mg/250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:33
Price ($):177.0/300.0/806.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:88071-90-3)Methyl 3-(Bromomethyl)-4-nitrobenzoate
A940276
Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price ($):177.0/300.0/806.0
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